Cas no 13295-96-0 (Pyridine, 4-[(4-methylphenyl)ethynyl]-)

• Product name: Pyridine, 4-[(4-methylphenyl)ethynyl]-
• CAS No: 13295-96-0
• MF: C₁₄H₁₁N
• MW: 193.24384
• CID: 1231588
• PubChem ID: 5152175

Pyridine, 4-[(4-methylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[(4-methylphenyl)ethynyl]-
• p-tolylethynylpyridine
• 4-[2-(4-methylphenyl)ethynyl]pyridine
• 13295-96-0
• 4-(p-tolylethynyl)pyridine
• pyridine, 4-p-methylphenylethynyl-
• HS-5819
• SCHEMBL17378288

• Inchi： InChI=1S/C14H11N/c1-12-2-4-13(5-3-12)6-7-14-8-10-15-11-9-14/h2-5,8-11H,1H3
• InChI Key： KQURJNNHHQTUIX-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C#CC2=CC=NC=C2

Computed Properties

• Exact Mass: 193.08923
• Monoisotopic Mass: 193.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89